N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)cyclohexanecarboxamide

• Molecular Formula: C18H26N2O4S
• Molecular Weight: 366.5 g/mol
• IUPAC Name: N-[4-(oxolan-2-ylmethylsulfamoyl)phenyl]cyclohexanecarboxamide
• InChI: InChI=1S/C18H26N2O4S/c21-18(14-5-2-1-3-6-14)20-15-8-10-17(11-9-15)25(22,23)19-13-16-7-4-12-24-16/h8-11,14,16,19H,1-7,12-13H2,(H,20,21)
• InChI Key: FDJLSZSOSLFCOA-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NCC3CCCO3

Description

N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)cyclohexanecarboxamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique structure and potential biological effects.

Mechanism of Action

The mechanism of action of N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)cyclohexanecarboxamide is not fully understood, but it is believed to interact with ion channels in cells. Specifically, it has been shown to interact with voltage-gated sodium channels, which are important for the generation and propagation of action potentials in neurons.
Biochemical and Physiological Effects:
N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)cyclohexanecarboxamide has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to inhibit the activity of voltage-gated sodium channels, which can lead to a decrease in the generation and propagation of action potentials in neurons.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)cyclohexanecarboxamide in lab experiments is that it is a relatively small molecule, which makes it easier to work with than larger proteins or peptides. Additionally, it has been shown to be relatively stable under a variety of conditions.
One limitation of using N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)cyclohexanecarboxamide in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to interpret some of the results obtained from experiments using this compound.

Future Directions

There are several potential future directions for research on N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)cyclohexanecarboxamide. One area of interest is the development of more potent and selective analogs of this compound, which could be used to study specific ion channels in greater detail.
Another potential future direction is the use of N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)cyclohexanecarboxamide in studies of neurological diseases, such as epilepsy and chronic pain. By studying the effects of this compound on ion channels in neurons, researchers may be able to develop new treatments for these conditions.
Overall, N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)cyclohexanecarboxamide is a promising compound for scientific research, and further studies are needed to fully understand its potential applications.

Synthesis Methods

The synthesis method for N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)cyclohexanecarboxamide involves several steps. The starting materials for the synthesis are cyclohexanecarboxylic acid and 4-aminobenzenesulfonamide. These two compounds are reacted together to form the intermediate compound, N-(4-aminophenyl)cyclohexanecarboxamide.
Next, tetrahydro-2-furanylmethylamine is added to the reaction mixture, and the resulting mixture is heated to form N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)cyclohexanecarboxamide.

Scientific Research Applications

N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)cyclohexanecarboxamide has been studied for its potential applications in scientific research. One area of interest is its potential as a tool for studying ion channels in cells. Ion channels are proteins that are involved in the regulation of the flow of ions into and out of cells, and they play a critical role in many physiological processes.